Cas no 771582-11-7 (1H-Pyrrole-2-carboxaldehyde,1-(3-aminopropyl)-)

• Product Name: 1H-Pyrrole-2-carboxaldehyde,1-(3-aminopropyl)-
• CAS No: 771582-11-7
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 551710
• PubChem ID: 45083735
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxaldehyde,1-(3-aminopropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde,1-(3-aminopropyl)-
• 1H-Pyrrole-2-carboxaldehyde, 1-(3-aminopropyl)- (9CI)
• 1H-Pyrrole-2-carboxaldehyde,1-(3-aminopropyl)-(9ci)
• 771582-11-7
• AKOS006292540
• 1-(3-Aminopropyl)-1H-pyrrole-2-carbaldehyde

• Inchi： 1S/C8H12N2O/c9-4-2-6-10-5-1-3-8(10)7-11/h1,3,5,7H,2,4,6,9H2
• InChI Key： YNLXTQOLIVTGAN-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CN1CCCN

Computed Properties

• Exact Mass: 152.095
• Monoisotopic Mass: 152.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48A^2
• XLogP3: -0.2